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Compound of Interest

Compound Name: Ammonium-15N bromide

CAS No.: 39466-31-4

Cat. No.: B584713

Get Quote

Executive Summary
-Ammonium Bromide (

) serves as a critical inorganic precursor in the synthesis of stable isotope-labeled
pharmaceuticals. While chemically analogous to its natural counterpart (

), the mass increase in the nitrogen nucleus (

) introduces subtle but measurable perturbations in lattice dynamics, vibrational entropy, and
phase transition temperatures. This guide provides a rigorous thermodynamic profile of the salt
and actionable protocols for its characterization and utilization in drug development.

Part 1: Thermodynamic Profile
The Phase Landscape
Ammonium bromide is a classic system for studying order-disorder phase transitions. The

ammonium ion (

) undergoes orientational disordering as temperature increases. For the
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-isotopologue, the phase boundaries remain morphologically similar to the natural salt but are
subject to isotopic shifts due to changes in the zero-point energy of the N-H vibrations.

The material exhibits three primary phases at standard pressure:

Phase I (NaCl-type, Fm3m): Above

. The

ions are orientationally disordered, rotating freely.

Phase II (CsCl-type, Pm3m): Between

and

. The

ions are disordered between two equivalent orientations.

Phase III (Tetragonal, P4/nmm): Below

. The

ions order in an antiparallel arrangement ("antiferro-ordered").

Isotope Effects on Thermodynamics
The substitution of

with

increases the reduced mass of the N-H oscillator.

Vibrational Frequency Shift: Following

, the N-H stretching and bending modes shift to lower frequencies.

Phase Transition Temperature (

): The order-disorder transition (Phase II

III) is driven by the coupling of
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librations with the lattice. While deuteration (

) causes massive shifts (

), the

effect is subtler (typically

) but critical for high-precision specific heat measurements (

).

Comparative Thermodynamic Data
Table 1: Thermodynamic Parameters of Ammonium Bromide Isotopologues

Property Natural
(Projected) Significance

Molar Mass 97.94 g/mol 98.94 g/mol Stoichiometry calc.

Phase II-III Transition

(

)

234.6 K ~234.5 - 234.7 K Lattice stability

Phase I-II Transition 411 K ~411 K High-temp stability

Standard Enthalpy of

Formation (

)

-270.8 kJ/mol -271.0 kJ/mol Reaction calorimetry

Heat Capacity (

) at 298 K
95.6 J/(mol·K) ~95.8 J/(mol·K) Thermal management
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Note: The "Projected" values account for the mass-dependent reduction in zero-point energy.

Exact values must be validated per batch using the DSC protocol below.

Part 2: Experimental Methodologies
Protocol A: High-Precision Differential Scanning
Calorimetry (DSC)
Objective: To determine the exact

and purity of the

lot. Causality: Impurities (water, metals) broaden the

-peak. A sharp transition confirms crystalline homogeneity essential for reproducible synthesis.

Workflow:

Sample Prep: Hermetically seal

of dry

in an aluminum pan.

Equilibration: Cool sample to

(Phase III). Hold for 10 min to ensure complete ordering.

Ramp: Heat at

to

.

Analysis: Integrate the endothermic peak at
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.

Acceptance Criteria: Peak onset within

of reference; Enthalpy of transition

.

Protocol B: Synthesis of -Labeled Amino Acids
Objective: Utilization of

as the nitrogen source for reductive amination of

-keto acids. Trustworthiness: This protocol uses excess reagent to drive equilibrium, followed
by ion exchange to remove unreacted labeled salts (recycling the expensive isotope).

Steps:

Dissolution: Dissolve

-keto acid (1.0 eq) and

(1.5 eq) in water.

pH Adjustment: Adjust pH to 8.0 using

to maximize free

concentration without volatilization.

Reduction: Add

(1.2 eq) portion-wise over 1 hour.

Workup: Acidify to pH 2. Quench excess hydride.

Purification: Pass through Cation Exchange Resin (H+ form). Elute amino acid with

.

QC:
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-NMR (referenced to liquid

).

Part 3: Visualization & Logic
Phase Transition Energy Landscape
This diagram illustrates the energetic relationship between the ordered and disordered phases

of the salt.

Phase III
(Ordered Tetragonal)

< 235 K

λ-Transition
(Order-Disorder)

~235 K

Heating (+ΔH)Ordering

Phase II
(Disordered CsCl-type)

235 - 411 K

Disordering of NH4+Cooling

Phase I
(Disordered NaCl-type)

> 411 K

Lattice Expansion
@ 411 K Cooling

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b584713/docs?utm_src=pdf-body-img#thermodynamic-properties-and-applications-of-ammonium-bromide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Thermodynamic phase progression of Ammonium Bromide showing critical transition

points driven by temperature.

Isotope Labeling Workflow
Logic flow for converting inorganic

into bioactive molecules.
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Caption: Step-by-step conversion of 15N-Ammonium Bromide into pharmaceutical

intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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